Cas no 1813-24-7 (5-Methyl-2-nitro-4-(trifluoromethyl)aniline)

• Product Name: 5-Methyl-2-nitro-4-(trifluoromethyl)aniline
• CAS No: 1813-24-7
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• MDL: MFCD15527578
• CID: 2182710
• PubChem ID: 53408307
• Update Time: 2025-11-02

5-Methyl-2-nitro-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-nitro-4-trifluoromethyl-phenylamine
• 5-Methyl-2-nitro-4-(trifluoromethyl)aniline
• AKOS024262038
• SB34471
• 1813-24-7
• DTXSID80696208
• MFCD15527578
• SCHEMBL311884
• CS-0320782
• DB-263612
• 5-Methyl-2-nitro-4-(trifluoromethyl)phenylamine
• BAA81324
• AS-45808

• MDL： MFCD15527578
• Inchi： 1S/C8H7F3N2O2/c1-4-2-6(12)7(13(14)15)3-5(4)8(9,10)11/h2-3H,12H2,1H3
• InChI Key： APYSPMUZFXCMTP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=CC=1C)N)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 220.04596196g/mol
• Monoisotopic Mass: 220.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.8Ų

Additional information on 5-Methyl-2-nitro-4-(trifluoromethyl)aniline

Comprehensive Overview of 5-Methyl-2-nitro-4-(trifluoromethyl)aniline (CAS No. 1813-24-7)

5-Methyl-2-nitro-4-(trifluoromethyl)aniline, with the CAS number 1813-24-7, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound, characterized by its unique nitro and trifluoromethyl functional groups, has garnered significant attention due to its potential applications in drug discovery and material science. Researchers and industry professionals often search for terms like "5-Methyl-2-nitro-4-(trifluoromethyl)aniline synthesis", "CAS 1813-24-7 properties", and "nitroaniline derivatives uses", reflecting its relevance in modern chemistry.

The molecular structure of 5-Methyl-2-nitro-4-(trifluoromethyl)aniline combines a benzene ring with a methyl group at the 5-position, a nitro group at the 2-position, and a trifluoromethyl group at the 4-position. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies highlight its role in developing fluorescent dyes and bioactive compounds, aligning with trends in sustainable chemistry and green synthesis.

In the context of user-searched queries, such as "5-Methyl-2-nitro-4-(trifluoromethyl)aniline solubility" or "CAS 1813-24-7 safety data", it is essential to note that this compound exhibits moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO). Its stability under standard conditions makes it suitable for laboratory use, though proper handling protocols should always be followed. The growing interest in nitroaromatic compounds for photovoltaic applications further underscores its versatility.

Another area of interest is the compound's potential in catalysis and polymer chemistry. For instance, its electron-withdrawing groups can influence reaction kinetics, a topic frequently explored in academic papers. Searches like "5-Methyl-2-nitro-4-(trifluoromethyl)aniline reaction mechanisms" or "trifluoromethyl aniline derivatives" indicate a demand for deeper mechanistic insights, which are critical for optimizing industrial processes.

Environmental and regulatory considerations are also pivotal. While 5-Methyl-2-nitro-4-(trifluoromethyl)aniline is not classified as hazardous under current guidelines, its degradation pathways and ecological impact are subjects of ongoing research. Queries such as "CAS 1813-24-7 environmental fate" reflect this concern, emphasizing the need for sustainable disposal methods and greener alternatives in chemical manufacturing.

From a commercial perspective, the compound is available through major chemical suppliers, often listed under high-purity grades for research purposes. Pricing and availability trends, searched as "5-Methyl-2-nitro-4-(trifluoromethyl)aniline supplier" or "bulk purchase CAS 1813-24-7", are influenced by demand in niche markets like electronic materials and pharmaceutical intermediates.

In summary, 5-Methyl-2-nitro-4-(trifluoromethyl)aniline (CAS No. 1813-24-7) is a multifaceted compound with broad applications across scientific disciplines. Its structural features and functional groups make it a subject of continuous exploration, particularly in cutting-edge fields like materials science and medicinal chemistry. By addressing common search queries and aligning with industry trends, this overview aims to provide a balanced, informative perspective for researchers and professionals alike.